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Compound of Interest

Compound Name: N-Isopropyl-4-methoxyaniline

Cat. No.: B103625

Introduction: The Strategic Importance of N-
Isopropyl-4-methoxyaniline in Modern Agrochemical
Design

N-lsopropyl-4-methoxyaniline, a substituted aniline derivative, is emerging as a pivotal
building block in the synthesis of novel agrochemicals. Its unique structural features—a
secondary isopropylamine group and a methoxy-activated phenyl ring—offer a versatile
platform for creating a diverse range of herbicidal, fungicidal, and insecticidal candidates. The
isopropyl group can impart favorable physicochemical properties such as optimal lipophilicity
for enhanced plant uptake and translocation, while the methoxy-substituted aniline core is a
well-established pharmacophore in numerous commercial agrochemicals.

These application notes provide a comprehensive guide for researchers and professionals in
the agrochemical industry on the utility of N-Isopropyl-4-methoxyaniline. We will delve into its
application in the synthesis of two major classes of herbicides: triazines and phenylureas. The
protocols detailed herein are based on established and robust chemical transformations,
offering a practical framework for the development of next-generation crop protection agents.

Physicochemical Properties of N-Isopropyl-4-
methoxyaniline

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b103625?utm_src=pdf-interest
https://www.benchchem.com/product/b103625?utm_src=pdf-body
https://www.benchchem.com/product/b103625?utm_src=pdf-body
https://www.benchchem.com/product/b103625?utm_src=pdf-body
https://www.benchchem.com/product/b103625?utm_src=pdf-body
https://www.benchchem.com/product/b103625?utm_src=pdf-body
https://www.benchchem.com/product/b103625?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

A thorough understanding of the starting material's properties is crucial for reaction optimization

and safety.

Property Value Source

CAS Number 16495-67-3 --INVALID-LINK--

Molecular Formula C10H15NO --INVALID-LINK--

Molecular Weight 165.23 g/mol --INVALID-LINK--
Not specified, likely a liquid or

Appearance . .
low-melting solid

Boiling Point Not specified

Melting Point Not specified

N Expected to be soluble in
Solubility

common organic solvents

Application I: Synthesis of Novel Triazine Herbicides

Triazine herbicides are a cornerstone of modern agriculture, known for their effectiveness in
controlling broadleaf and grassy weeds.[1] The synthetic pathway to these compounds typically
involves the sequential nucleophilic substitution of the chlorine atoms on cyanuric chloride with
various amines.[2][3][4][5][6][7] The differential reactivity of the chlorine atoms on the triazine
ring allows for controlled, stepwise additions, enabling the synthesis of a diverse library of
compounds.[4][5][7]

N-Isopropyl-4-methoxyaniline serves as an excellent nucleophile in this reaction, owing to
the electron-donating effect of the methoxy group and the secondary amine. By reacting N-
Isopropyl-4-methoxyaniline with cyanuric chloride, novel triazine herbicides with potentially
unique selectivity and efficacy profiles can be developed.

Logical Workflow for Triazine Herbicide Synthesis
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Step 1: Monosubstitution
Cyanuric Chloride NHEDOTEIEY -
methoxyaniline

+ N-Isopropyl-4-methoxyaniline
(0-5 °C, Base)

Step 2: Disubstitution

2-Chloro-4-(N-isopropyl-4-methoxyanilino)- . i
( 6-R-amino-1,3,5-triazine SEIEAE AT (R

+ Second Amine (R-NH2)
(Room Temp to 50 °C, Base)

F(Novel Triazine Herbicide)

Route A: Isocyanate Pathway Route B: Urea Pathway
NHED - Phosgene or equivalent AREGLIEY Urea
methoxyaniline methoxyaniline

+ Phosgene +|Urea, Acid Catalyst, Heat

[N-Isopropyl-4-methoxyphenyD Amine (R1IR2NH) [Novel Phenylurea Herbicide)
isocyanate

+ Amine i
[Novel Phenylurea Herbicida
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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